Cas no 159471-32-6 (Benzonitrile, 4-[(1,3-dihydro-1,3-dioxo-5-isobenzofuranyl)ethynyl]-)

• Product Name: Benzonitrile, 4-[(1,3-dihydro-1,3-dioxo-5-isobenzofuranyl)ethynyl]-
• CAS No: 159471-32-6
• MF: C₁₇H₇NO₃
• MW: 273.242384195328
• CID: 1338550
• Update Time: 2024-08-17

Benzonitrile, 4-[(1,3-dihydro-1,3-dioxo-5-isobenzofuranyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(1,3-dihydro-1,3-dioxo-5-isobenzofuranyl)ethynyl]-
• Benzonitrile, 4-[2-(1,3-dihydro-1,3-dioxo-5-isobenzofuranyl)ethynyl]-

• Inchi： 1S/C17H7NO3/c18-10-13-5-2-11(3-6-13)1-4-12-7-8-14-15(9-12)17(20)21-16(14)19/h2-3,5-9H
• InChI Key： QLIXJVRQHMXAOD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C#CC2C=CC3C(=O)OC(=O)C=3C=2)C=C1

Computed Properties

• Exact Mass: 273.04261

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 533.1±35.0 °C(Predicted)
• PSA: 67.16